Cas no 1935363-68-0 (3-{(tert-butoxy)carbonylamino}-5-fluorobenzoic acid)

• Product Name: 3-{(tert-butoxy)carbonylamino}-5-fluorobenzoic acid
• CAS No: 1935363-68-0
• MF: C₁₂H₁₄FNO₄
• MW: 255.242267131805
• CID: 6124927
• PubChem ID: 121605339
• Update Time: 2025-10-28

3-{(tert-butoxy)carbonylamino}-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(tert-butoxy)carbonylamino}-5-fluorobenzoic acid
• 3-{[(tert-butoxy)carbonyl]amino}-5-fluorobenzoic acid
• Benzoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-5-fluoro-
• 3-((tert-Butoxycarbonyl)amino)-5-fluorobenzoic acid
• EN300-1068105
• AKOS026745535
• 3-{[(tert-butoxy)carbonyl]amino}-5-fluorobenzoic acid
• 1935363-68-0
• Z2375636840

• Inchi： 1S/C12H14FNO4/c1-12(2,3)18-11(17)14-9-5-7(10(15)16)4-8(13)6-9/h4-6H,1-3H3,(H,14,17)(H,15,16)
• InChI Key： QAGDCCCEKQJAJB-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(F)=CC(NC(OC(C)(C)C)=O)=C1

Computed Properties

• Exact Mass: 255.09068609g/mol
• Monoisotopic Mass: 255.09068609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.307±0.06 g/cm3(Predicted)
• Boiling Point: 332.5±32.0 °C(Predicted)
• pka: 3.81±0.10(Predicted)

Additional information on 3-{(tert-butoxy)carbonylamino}-5-fluorobenzoic acid

Introduction to 3-{(tert-butoxy)carbonylamino}-5-fluorobenzoic acid (CAS No. 1935363-68-0)

3-{(tert-butoxy)carbonylamino}-5-fluorobenzoic acid, identified by the CAS number 1935363-68-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of fluorinated benzoic acids, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of both a fluoro substituent and an amino group protected with a tert-butoxycarbonyl (Boc) moiety makes this molecule particularly intriguing, as these functional groups contribute to its reactivity, stability, and suitability for further chemical modifications.

The Boc-protected amino group in 3-{(tert-butoxy)carbonylamino}-5-fluorobenzoic acid is a critical feature that enhances its utility in synthetic chemistry. The Boc group provides stability under basic conditions, allowing for selective deprotection when required, which is a common practice in multi-step synthesis. This characteristic makes the compound a valuable intermediate in the development of more complex molecules, particularly in peptidomimetics and protease inhibitors. The fluorine atom at the 5-position of the benzoic acid core is another key structural element that influences the compound's electronic properties and biological interactions. Fluorine substitution is well-documented to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates.

In recent years, there has been a surge in research focused on fluorinated benzoic acids due to their role in designing novel therapeutic agents. For instance, studies have demonstrated that fluorine-containing aromatic compounds can exhibit enhanced binding to biological targets, leading to improved efficacy and reduced side effects. The specific combination of functional groups in 3-{(tert-butoxy)carbonylamino}-5-fluorobenzoic acid positions it as a promising building block for drugs targeting inflammatory diseases, cancer, and infectious disorders. Recent publications highlight its use as a precursor in the synthesis of fluorinated analogs of known bioactive molecules, which have shown promising results in preclinical studies.

The pharmaceutical industry has increasingly relied on advanced synthetic methodologies to optimize drug candidates. 3-{(tert-butoxy)carbonylamino}-5-fluorobenzoic acid serves as an excellent example of how strategic functionalization can enhance the properties of a lead compound. Researchers have leveraged this compound to develop derivatives with improved solubility, bioavailability, and target specificity. For example, modifications at the amino group or the fluoro-substituted position have led to compounds with enhanced activity against enzymes such as cyclooxygenases (COX) or proteases involved in pathophysiological processes. These findings underscore the importance of fluorinated benzoic acids in modern drug discovery.

Moreover, the synthesis of 3-{(tert-butoxy)carbonylamino}-5-fluorobenzoic acid itself represents an interesting challenge for synthetic chemists. The introduction of both protecting and activating groups requires careful planning to ensure high yields and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the benzoic acid core with high precision. Additionally, computational methods are increasingly used to predict optimal reaction conditions and minimize unwanted side products. Such advancements not only improve the efficiency of producing this compound but also contribute to the broader field of synthetic organic chemistry.

The biological activity of 3-{(tert-butoxy)carbonylamino}-5-fluorobenzoic acid has been explored in various preclinical models. Initial studies suggest that this compound exhibits inhibitory effects on certain enzymes and receptors relevant to human diseases. Specifically, its interaction with biological targets has been investigated for potential applications in managing chronic inflammatory conditions and neoplastic disorders. The fluorine atom's influence on electronic distribution has been shown to enhance binding interactions with proteins, leading to more potent pharmacological effects. Further research is ongoing to fully elucidate its mechanism of action and therapeutic potential.

In conclusion,3-{(tert-butoxy)carbonylamino}-5-fluorobenzoic acid (CAS No. 1935363-68-0) is a versatile and highly functionalized compound with significant implications in pharmaceutical research. Its unique structural features make it an invaluable intermediate for synthesizing novel drug candidates targeting various diseases. As research continues to uncover new applications for fluorinated benzoic acids,this compound is poised to play a crucial role in developing next-generation therapeutics that address unmet medical needs.